Cas no 1628003-35-9 (3',6'-Dibromo-2'-fluoroacetophenone)

• Product Name: 3',6'-Dibromo-2'-fluoroacetophenone
• CAS No: 1628003-35-9
• MF: C₈H₅Br₂FO
• MW: 295.931104421616
• CID: 4792544
• Update Time: 2025-06-07

3',6'-Dibromo-2'-fluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 3',6'-Dibromo-2'-fluoroacetophenone
• BrC=1C(=C(C(=CC=1)Br)C(C)=O)F

• Inchi： 1S/C8H5Br2FO/c1-4(12)7-5(9)2-3-6(10)8(7)11/h2-3H,1H3
• InChI Key： MDHNSOFZIGXASB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(C)=O)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 3',6'-Dibromo-2'-fluoroacetophenone

3',6'-Dibromo-2'-Fluoroacetophenone (CAS No. 1628003-35-9): A Comprehensive Overview

3',6'-Dibromo-2'-fluoroacetophenone (CAS No. 1628003-35-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive molecular structure, which includes bromine and fluorine substituents, making it a valuable building block for various applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 3',6'-dibromo-2'-fluoroacetophenone, as well as highlight recent research findings that underscore its importance.

The molecular formula of 3',6'-dibromo-2'-fluoroacetophenone is C₁₀H₆Br₂F₁O₁, with a molecular weight of approximately 284.95 g/mol. The presence of bromine and fluorine atoms imparts unique electronic and steric properties to the molecule, which can be leveraged in the design of novel materials and pharmaceuticals. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and fluorination steps, followed by acetylation to form the final product.

In terms of its physical properties, 3',6'-dibromo-2'-fluoroacetophenone is a white to off-white crystalline solid at room temperature. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. These solubility characteristics make it suitable for use in a variety of chemical processes and reactions.

The synthetic route for 3',6'-dibromo-2'-fluoroacetophenone involves several key steps. Initially, the starting material, typically an acetophenone derivative, undergoes bromination to introduce the bromine substituents at the 3' and 6' positions. This step is often carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS) in an appropriate solvent. Following bromination, the intermediate compound is subjected to fluorination to introduce the fluorine atom at the 2' position. This can be achieved using various fluorinating agents such as Selectfluor or trifluoromethanesulfonic acid (TFMSA). Finally, acetylation is performed to form the acetophenone moiety, resulting in the formation of 3',6'-dibromo-2'-fluoroacetophenone.

The unique electronic properties of 3',6'-dibromo-2'-fluoroacetophenone make it an attractive candidate for various applications in materials science and pharmaceutical research. For instance, the presence of bromine and fluorine atoms can influence the electronic structure and reactivity of the molecule, making it useful in the development of novel materials with enhanced properties. Recent studies have explored the use of similar compounds in the synthesis of conductive polymers and organic semiconductors, where their electronic properties can be fine-tuned to achieve desired performance characteristics.

In the realm of medicinal chemistry, 3',6'-dibromo-2'-fluoroacetophenone has shown promise as a building block for the synthesis of bioactive molecules. The introduction of halogen substituents can significantly affect the biological activity and pharmacokinetic properties of drug candidates. For example, brominated and fluorinated derivatives have been investigated for their potential as anticancer agents due to their ability to modulate specific biological pathways. Recent research has highlighted the importance of these substituents in enhancing drug efficacy and reducing toxicity.

Beyond its direct applications, 3',6'-dibromo-2'-fluoroacetophenone serves as a valuable intermediate in synthetic routes leading to more complex molecules. Its reactivity and functional group compatibility make it a versatile starting material for a wide range of chemical transformations. For instance, it can be used in cross-coupling reactions to form carbon-carbon bonds or in substitution reactions to introduce additional functional groups.

In conclusion, 3',6'-dibromo-2'-fluoroacetophenone (CAS No. 1628003-35-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure and versatile synthetic utility make it an important player in fields such as organic chemistry, medicinal chemistry, and materials science. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.